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Compound of Interest

Compound Name: Demethylregelin

Cat. No.: B13393733

Disclaimer: Publicly available scientific literature on the experimental physical and chemical
properties, biological activities, and detailed experimental protocols for Demethylregelin is
limited. This guide summarizes the available computed data and provides context on related
compounds where applicable.

Introduction

Demethylregelin is a natural product that has been reported in plant species such as Salacia
chinensis, Tripterygium wilfordii, and Tripterygium regelii[1]. As a member of the triterpenoid
class of organic compounds, it possesses a complex steroidal structure. This document aims to
provide a comprehensive overview of its known physical and chemical properties based on
available data.

Chemical and Physical Properties

Detailed experimental data for the physical properties of Demethylregelin, such as melting
point, boiling point, and specific solubility in various solvents, are not readily available in the
current scientific literature. The information presented here is primarily based on computed
properties from chemical databases.

Chemical Identifiers
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Identifier Value

(1R,2R,4S,4aR,6aR,6aS,6bR,8aR,12aR,14bS)-
4-hydroxy-1,4a,6a,6b,9,9,12a-heptamethyl-10-
oxo-1,2,3,4,5,6,6a,7,8,8a,11,12,13,14b-

tetradecahydropicene-2-carboxylic acid[1]

IUPAC Name

Molecular Formula C30H4604[1]

INChl=1S/C30H4604/c1-17-18(25(33)34)16-
23(32)28(5)14-15-29(6)19(24(17)28)8-9-21-
27(4)12-11-22(31)26(2,3)20(27)10-13-

InChl 30(21,29)7/h8,17-18,20-21,23-24,32H,9-
16H2,1-7HS3,
(H,33,34)/t17-,18+,20-,21+,23-,24-,27-,28- 29+,
30+/m0/s1[1]

InChlKey QGMNTKNSMLYTKS-BHHXOIJJISA-N[1]

C[C@H]1--INVALID-LINK--
Canonical SMILES C([C@@H]5CC[C@]4([C@@]3(CC2)C)C)
(C)C)C)C)0">C@@HC(=0)O0[1]

CAS Number 173991-81-6[1]

Physicochemical Data

The following table summarizes the computed physicochemical properties of Demethylregelin.
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Property Value
Molecular Weight 470.7 g/mol [1]
XLogP3 5.9[1]
Hydrogen Bond Donor Count 2[1]

Hydrogen Bond Acceptor Count 4[1]

Rotatable Bond Count 1[1]

Exact Mass

470.33960994 g/mol [1]

Monoisotopic Mass

470.33960994 g/mol [1]

Topological Polar Surface Area 74.6 A2[1]
Heavy Atom Count 34[1]
Complexity 949[1]

Biological Activity and Signaling Pathways

Currently, there is a lack of specific studies detailing the biological activity and mechanism of
action of Demethylregelin in the public domain.

It is important to distinguish Demethylregelin from a similarly named compound,
Demethylzeylasteral, which is also isolated from Tripterygium wilfordii. Demethylzeylasteral has
been the subject of several studies and has demonstrated significant anti-cancer and anti-
inflammatory properties.

Noteworthy Related Compound: Demethylzeylasteral

Demethylzeylasteral has been shown to exert anti-cancer effects on various cancer cell lines,
including gastric cancer, melanoma, and colorectal cancer[2][3][4]. Its mechanisms of action
involve the modulation of several key signaling pathways.

o Gastric Cancer: Demethylzeylasteral inhibits the proliferation and migration of gastric cancer
cells and promotes apoptosis. This is reportedly mediated through the downregulation of the
phosphorylation of ERK1/2, AKT, and GSK-3p3[2][5].
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¢ Melanoma: In melanoma cells, Demethylzeylasteral induces apoptosis by downregulating
the expression of Myeloid cell leukemia 1 (MCL1), an anti-apoptotic protein[3].

¢ Colorectal Cancer: It has been found to promote the degradation of Programmed death-
ligand 1 (PD-L1) by targeting the deubiquitinating enzyme USP22, thereby enhancing
antitumor immunity[4][6].

The following diagram illustrates the signaling pathways reported to be affected by
Demethylzeylasteral in the context of its anti-cancer activity.
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Signaling pathways affected by Demethylzeylasteral.

Experimental Protocols

Due to the limited research on Demethylregelin, specific, validated experimental protocols for
its isolation, synthesis, and characterization are not available in the literature. Below are
general methodologies that could be adapted for these purposes based on standard practices

for triterpenoids.

General Isolation and Purification Workflow

The isolation of triterpenoids from plant material typically involves extraction followed by

chromatographic purification.
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General workflow for isolation and purification.
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Structural Characterization

The structure of an isolated natural product like Demethylregelin would be confirmed using a
combination of spectroscopic techniques.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are crucial for
determining the carbon-hydrogen framework. 2D NMR techniques such as COSY, HSQC,
and HMBC would be used to establish the connectivity of atoms.

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine
the exact molecular formula. Tandem MS (MS/MS) would provide information about the
fragmentation pattern, which helps in structural elucidation.

« Infrared (IR) Spectroscopy: IR spectroscopy would be used to identify the presence of
functional groups, such as hydroxyl (-OH), carbonyl (C=0), and carboxylic acid (-COOH)
groups, which are present in the structure of Demethylregelin.

Conclusion

Demethylregelin is a structurally complex triterpenoid found in several medicinal plants. While
its basic chemical properties have been computed, there is a notable absence of experimental
data regarding its physical properties and biological activities in the current scientific literature.
Further research is required to isolate and characterize Demethylregelin fully, and to explore
its potential pharmacological effects. The significant biological activities of the related
compound, Demethylzeylasteral, suggest that Demethylregelin may also possess interesting
therapeutic properties worthy of investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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